4-(3-Chloro-4-fluorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
4-(3-Chloro-4-fluorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
896674-28-5
VCID:
VC0349168
InChI:
InChI=1S/C16H13ClFN3OS/c1-22-12-5-2-10(3-6-12)8-15-19-20-16(23)21(15)11-4-7-14(18)13(17)9-11/h2-7,9H,8H2,1H3,(H,20,23)
SMILES:
COC1=CC=C(C=C1)CC2=NNC(=S)N2C3=CC(=C(C=C3)F)Cl
Molecular Formula:
C16H13ClFN3OS
Molecular Weight:
349.8g/mol
4-(3-Chloro-4-fluorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
CAS No.: 896674-28-5
Main Products
VCID: VC0349168
Molecular Formula: C16H13ClFN3OS
Molecular Weight: 349.8g/mol
| CAS No. | 896674-28-5 |
|---|---|
| Product Name | 4-(3-Chloro-4-fluorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C16H13ClFN3OS |
| Molecular Weight | 349.8g/mol |
| IUPAC Name | 4-(3-chloro-4-fluorophenyl)-3-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C16H13ClFN3OS/c1-22-12-5-2-10(3-6-12)8-15-19-20-16(23)21(15)11-4-7-14(18)13(17)9-11/h2-7,9H,8H2,1H3,(H,20,23) |
| Standard InChIKey | NKJMTYHCPGGASR-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CC2=NNC(=S)N2C3=CC(=C(C=C3)F)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)CC2=NNC(=S)N2C3=CC(=C(C=C3)F)Cl |
| PubChem Compound | 1861162 |
| Last Modified | Nov 11 2021 |
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